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Compound of Interest

Compound Name: 4-Aminohippuric-d4 Acid

Cat. No.: B568717 Get Quote

Technical Guide: 4-Aminohippuric-d4 Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 4-Aminohippuric-d4 Acid, a

deuterated analogue of p-Aminohippuric acid (PAH). This guide is intended for use by

researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds for quantitative bioanalysis and in the study of renal function.

Core Compound Data
4-Aminohippuric-d4 Acid is primarily used as an internal standard in mass spectrometry-

based bioanalytical methods for the accurate quantification of p-Aminohippuric acid in

biological matrices.[1] The deuterium labeling provides a distinct mass difference, allowing for

precise differentiation between the analyte and the internal standard without significantly

altering the chemical properties.[1]

Quantitative Data Summary
The molecular formula and weight of 4-Aminohippuric-d4 Acid are summarized below.
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Parameter Value References

Molecular Formula C₉H₆D₄N₂O₃ [2][3]

Alternate Molecular Formula C₉H₁₀N₂O₃ [1]

Molecular Weight 198.21 g/mol

Monoisotopic Mass 198.09424917 Da

Experimental Protocols
The primary application of 4-Aminohippuric-d4 Acid is as an internal standard for the

quantification of p-Aminohippuric acid (PAH) in biological samples to assess renal plasma flow.

Below is a representative experimental protocol for the analysis of PAH in human plasma using

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of p-Aminohippuric Acid in
Human Plasma by LC-MS/MS
This protocol describes a method for the reliable quantification of p-Aminohippuric acid (PAH)

in human plasma, a key procedure in pharmacokinetic studies and the assessment of renal

function. 4-Aminohippuric-d4 Acid is used as the internal standard (IS) to ensure accuracy

and precision.

1. Materials and Reagents:

p-Aminohippuric acid (PAH) reference standard

4-Aminohippuric-d4 Acid (PAH-d4) internal standard

Acetonitrile (ACN), HPLC grade

Ammonium acetate, analytical grade

Formic acid, LC-MS grade

Ultrapure water
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Human plasma (with anticoagulant, e.g., EDTA)

2. Preparation of Solutions:

Stock Solutions (1 mg/mL): Prepare individual stock solutions of PAH and PAH-d4 in a

suitable solvent such as methanol or a mixture of methanol and water.

Working Standard Solutions: Serially dilute the PAH stock solution with a mixture of

acetonitrile and water (e.g., 50:50 v/v) to prepare a series of working standard solutions for

the calibration curve (e.g., concentrations ranging from 0.2 to 100 µg/mL).

Internal Standard Working Solution: Dilute the PAH-d4 stock solution to a fixed concentration

(e.g., 5 µg/mL) with the same diluent as the working standards.

3. Sample Preparation (Protein Precipitation):

Aliquot 100 µL of human plasma samples, calibration standards, and quality control samples

into microcentrifuge tubes.

Add a specified volume of the internal standard working solution to each tube, except for

blank samples.

Add 300 µL of acetonitrile to each tube to precipitate the plasma proteins.

Vortex each tube for approximately 30 seconds.

Centrifuge the tubes at a high speed (e.g., 12,000 rpm) for 5-10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean set of tubes or a 96-well plate for LC-MS/MS

analysis.

4. LC-MS/MS Instrumentation and Conditions:

Liquid Chromatography System: A high-performance liquid chromatography (HPLC) or ultra-

high-performance liquid chromatography (UHPLC) system.
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Column: A suitable column for polar compounds, such as a HILIC (Hydrophilic Interaction

Liquid Chromatography) column or a C18 reversed-phase column.

Mobile Phase: An isocratic or gradient mobile phase, for example:

Mobile Phase A: 20 mM ammonium acetate in water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: A typical flow rate would be between 0.2 and 0.5 mL/min.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.

Ionization Mode: Negative ion mode is often effective for PAH.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific

precursor to product ion transitions would be:

PAH: m/z 193 → 149

PAH-d4: m/z 197 → 153

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of PAH to PAH-d4 against the

nominal concentration of the calibration standards.

Use a linear regression model to fit the calibration curve.

Determine the concentration of PAH in the plasma samples by interpolating their peak area

ratios from the calibration curve.

Visualizations
The following diagram illustrates the key physiological pathway involving p-Aminohippuric acid,

for which its deuterated form serves as a crucial analytical tool.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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